molecular formula C14H15NO B1267176 [2-(Benzylamino)phenyl]methanol CAS No. 1722-07-2

[2-(Benzylamino)phenyl]methanol

Cat. No. B1267176
CAS RN: 1722-07-2
M. Wt: 213.27 g/mol
InChI Key: IZVGAWSZFRYTTD-UHFFFAOYSA-N
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Description

“[2-(Benzylamino)phenyl]methanol” is a chemical compound with the molecular formula C15H17NO . It is related to 2-[(Benzylamino)methyl]phenol, which has the molecular formula C14H15NO .

Scientific Research Applications

Enhanced Enantioselectivity in Chirality

Electrochemical oxidation of N-acylated serine derivatives in methanol has been found to yield optically active methoxylated compounds with significant enantioselectivity, influenced by bulky N-protecting groups (Wanyoike, Onomura, Maki, & Matsumura, 2002).

Structural Insights from Synthesis Studies

Synthesis studies of phenyl(2-phenyl-2,3-dihydro-1H-perimidin-2-yl)methanone and its conversion to corresponding alcohols have provided valuable structural and mechanistic insights, especially when using single-crystal X-ray diffraction analysis (Anga, Biswas, Kottalanka, Mallik, & Panda, 2014).

Aza-Piancatelli Rearrangement/Michael Reaction

Furan-2-yl(phenyl)methanol derivatives have been used in the aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol, demonstrating high selectivity and yield in the synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives (Reddy, Reddy, Lakshumma, Narasimhulu, Yadav, Sridhar, Reddy, & Kunwar, 2012).

N-Methylation of Amines and Transfer Hydrogenation

Methanol's potential as a hydrogen source and C1 synthon has been utilized in N-methylation of amines and transfer hydrogenation of nitroarenes, employing RuCl3.xH2O as a catalyst. This method is notable for its selectivity and yields, as well as its application in pharmaceutical agent synthesis (Sarki, Goyal, Tyagi, Puttaswamy, Narani, Ray, & Natte, 2021).

Optical Resolution in Crystallography

The optical resolution of 1,2-Bis(formylamino)benzene from methanol has been achieved, providing valuable data on molecular configurations and conformation, essential for crystallographic studies (Azumaya, Okamoto, & Takayanagi, 2003).

Electrophilic Reactivity Studies

Research on the electrophilic reactivity of certain compounds in methanol has enhanced our understanding of molecular electrophilicity in extended conjugated systems. This research is crucial for understanding reaction mechanisms in organic chemistry (Ferreira, Sánchez-Coronilla, Togashi, Ferreira, Ascenso, & Costa, 2012).

properties

IUPAC Name

[2-(benzylamino)phenyl]methanol
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InChI

InChI=1S/C14H15NO/c16-11-13-8-4-5-9-14(13)15-10-12-6-2-1-3-7-12/h1-9,15-16H,10-11H2
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InChI Key

IZVGAWSZFRYTTD-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C(C=C1)CNC2=CC=CC=C2CO
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Molecular Formula

C14H15NO
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DSSTOX Substance ID

DTXSID10304460
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Molecular Weight

213.27 g/mol
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Product Name

[2-(Benzylamino)phenyl]methanol

CAS RN

1722-07-2
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Synthesis routes and methods

Procedure details

The general procedure under argon was followed using copper(I) iodide (10 mg, 0.5 mmol), K3PO4 (425 mg, 2.00 mmol), benzylamine (131 μL, 1.20 mmol), 2-iodobenzylalcohol (234 mg, 1.00 mmol), ethylene glycol (111 μL, 2.00 mmol) and 2-propanol (1.0 mL). Column chromatography using a solvent mixture (hexane/ethyl acetate=4/1, Rf=0.3) afforded 2-(N-benzyl)aminobenzylalcohol (203 mg, 95% isolated yield) as off-white solid. The spectral data (1H NMR) matched with the literature references and GC analysis indicated >95% purity. See Coppola, G. A. J. Herterocyl. Chem. 1986, 23, 223-224.
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111 μL
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10 mg
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hexane ethyl acetate
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1 mL
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